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Compound of Interest

Compound Name:
4,4-Difluoro-2-phenylpiperidine

hydrochloride

CAS No.: 1257300-30-3

Cat. No.: B2780611

Get Quote

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

therapeutics targeting the central nervous system (CNS).[1] Strategic modifications to this ring

system, such as the introduction of fluorine atoms or aryl substituents, can profoundly influence

a molecule's pharmacological profile, including its potency, selectivity, metabolic stability, and

blood-brain barrier permeability. This guide focuses on the specific, albeit less-documented,

structure of 4,4-Difluoro-2-phenylpiperidine hydrochloride.

While a dedicated CAS (Chemical Abstracts Service) number for this precise molecule is not

readily available in public databases, this document serves as a comprehensive technical

guide for the researcher. By dissecting the synthesis and properties of its core components—

the 4,4-difluoropiperidine backbone and the 2-phenylpiperidine moiety—we can construct a

logical and scientifically grounded pathway to its synthesis, characterization, and potential

applications. This approach provides the foundational knowledge necessary for professionals

engaged in the design and development of novel chemical entities.

Part 1: The 4,4-Difluoropiperidine Core
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The geminal difluoro substitution at the 4-position of the piperidine ring is a key bioisosteric

replacement for a carbonyl or methylene group. This modification can significantly alter the

local electronic environment and basicity (pKa) of the piperidine nitrogen, impacting receptor

binding and pharmacokinetic properties.

Physicochemical Properties of the Core Scaffold
The foundational building block, 4,4-Difluoropiperidine hydrochloride, is a commercially

available starting material.

Property Value Source

CAS Number 144230-52-4 [2][3]

Molecular Formula C₅H₁₀ClF₂N [4]

Molecular Weight 157.59 g/mol [2]

Appearance Off-white solid [2]

Storage Room Temperature [2]

Solubility High solubility in water [5]

Synthesis of 4,4-Difluoropiperidine Hydrochloride
A common and efficient route to this scaffold involves the fluorination of a protected piperidone

precursor, followed by deprotection and salt formation. A patented method highlights a one-pot

process that improves efficiency.[4]

Reaction Setup: In a four-neck flask, dissolve N-Boc-4-piperidone in dichloromethane

(DCM). Maintain the internal temperature at 25-28 °C.

Cooling: Cool the reaction system to 15-20 °C using an ice-water bath and purge with an

inert gas such as argon.

Fluorination: Slowly add a fluorinating agent (e.g., Deoxo-Fluor® or a similar reagent like

trifluoro sulfenyl morpholine) dropwise over approximately 240 minutes. Careful control of

the addition rate is crucial to manage the exothermic reaction.
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Reaction Monitoring: Stir the mixture at 10-30 °C and monitor the reaction progress by Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until

the starting material is consumed.

Deprotection and Salt Formation: Upon completion, carefully introduce a solution of

hydrogen chloride (e.g., 4M HCl in dioxane or gaseous HCl) into the same reaction vessel.

This step removes the Boc protecting group and simultaneously forms the hydrochloride salt.

Isolation: The product, 4,4-difluoropiperidine hydrochloride, will precipitate from the solution.

The solid can be collected by filtration, washed with a suitable solvent like ethyl acetate or

petroleum ether, and dried under vacuum. This method avoids the need for purification by

recrystallization or distillation.[4]

Logical Workflow for Scaffold Synthesis
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Caption: Synthesis workflow for 4,4-difluoropiperidine hydrochloride.
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Part 2: The 2-Phenylpiperidine Moiety and
Stereochemical Considerations
The introduction of a phenyl group at the C2 position of the piperidine ring creates a chiral

center, resulting in (R) and (S) enantiomers. This is a critical consideration for drug

development, as enantiomers often exhibit different pharmacological activities and metabolic

profiles. The 2-phenylpiperidine scaffold is a key component of several CNS-active agents.

General Synthetic Strategies
While the direct synthesis of 2-phenylpiperidine can be complex, analogous transformations on

the piperidine ring are well-established. A plausible approach for constructing the 4,4-Difluoro-

2-phenylpiperidine structure would involve forming the C-N ring first, followed by the

introduction of the phenyl group.

A proposed strategy could involve the cyclization of a δ-amino ketone precursor, which already

contains the phenyl group at the desired position relative to the nitrogen. Subsequent

fluorination would yield the target molecule.

Pharmacological Significance
The broader class of phenylpiperidine derivatives is known to interact with a variety of CNS

receptors, making them a cornerstone for the development of neurologically active drugs.[1]

Opioid Receptors: The 4-phenylpiperidine scaffold is fundamental to potent analgesics like

fentanyl and meperidine.[1]

Dopamine Receptors: Derivatives can modulate dopamine signaling, making them relevant

for treating mood disorders and other neuropsychiatric conditions.[1][6]

Serotonin Receptors: Certain analogues act as selective serotonin receptor modulators.[1]

The introduction of geminal difluoro groups onto this pharmacophore is a modern strategy to

fine-tune these interactions and improve drug-like properties.
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Part 3: A Proposed Framework for 4,4-Difluoro-2-
phenylpiperidine Hydrochloride
This section integrates the knowledge from the preceding parts to provide a technical guide for

the synthesis, predicted properties, and potential biological activity of the target compound.

Proposed Convergent Synthesis Strategy
A robust synthetic plan would likely involve the early introduction of the phenyl group to

establish the C2 stereocenter, followed by fluorination and final deprotection.

Pathway Elaboration
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Caption: Proposed synthesis for 4,4-Difluoro-2-phenylpiperidine HCl.

Predicted Physicochemical Properties
The following properties are estimated based on the chemical structure and serve as a

baseline for experimental characterization.

Property Predicted Value

Molecular Formula C₁₁H₁₄ClF₂N

Molecular Weight 233.69 g/mol

Topological Polar Surface Area (TPSA) 12.03 Å²

cLogP (Octanol-Water Partition Coefficient) ~2.5 - 3.0

Hydrogen Bond Donors 1 (as hydrochloride salt)

Hydrogen Bond Acceptors 2 (the fluorine atoms)
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Potential Biological Applications and Mechanism of
Action
Given the established pharmacology of related scaffolds, 4,4-Difluoro-2-phenylpiperidine is a

promising candidate for CNS drug discovery. The 4,4-difluoropiperidine motif has been

successfully employed in the development of potent and selective antagonists for the

Dopamine D4 receptor (D4R).[6][7] These antagonists are valuable as in vitro tool compounds

for studying neurological pathways, such as those implicated in L-DOPA-induced dyskinesias.

[6]

The mechanism of action for such a compound would likely involve competitive binding to a G-

protein coupled receptor (GPCR), such as D4R, modulating downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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